Cas no 1702061-83-3 (4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1702061-83-3
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 5823067
• PubChem ID: 107344247
• Update Time: 2024-01-12

4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-(3-ethoxypropyl)-1H-pyrazole-3-carboxylic acid
• 1702061-83-3
• EN300-1107304

• Inchi： 1S/C9H15N3O3/c1-2-15-5-3-4-12-6-7(10)8(11-12)9(13)14/h6H,2-5,10H2,1H3,(H,13,14)
• InChI Key： SZNCXPZRDXYYOJ-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1C=C(C(C(=O)O)=N1)N

Computed Properties

• Exact Mass: 213.11134135g/mol
• Monoisotopic Mass: 213.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 90.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives